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Compound of Interest

Compound Name: Ozenoxacin-d3 (hydrochloride)
Cat. No.: B12405208
Get Quote

Executive Summary

Ozenoxacin (1-cyclopropyl-8-methyl-7-[5-methyl-6-(methylamino)pyridin-3-yl]-4-oxo-1,4-
dihydroquinoline-3-carboxylic acid) is a non-fluorinated quinolone antibiotic utilized for the
topical treatment of impetigo.[1] In pharmacokinetic (PK) and toxicological studies, precise
guantification of Ozenoxacin in complex biological matrices (plasma, skin homogenates) is
critical.

This guide details the synthesis and characterization of Ozenoxacin-d3, the stable isotope-
labeled internal standard (SIL-IS) required for LC-MS/MS bioanalysis.[1] The deuterium label is
strategically placed on the

-methyl group of the aminopyridine side chain (
-CD

), ensuring metabolic stability and minimal kinetic isotope effects while providing a +3 Da mass
shift (

364
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367).

Retrosynthetic Analysis

The synthesis of Ozenoxacin-d3 is designed to be convergent, utilizing a Pd-catalyzed Suzuki-
Miyaura cross-coupling between a Quinolone Core and a Deuterated Pyridine Side Chain.[1]
This modular approach allows for the efficient introduction of the expensive deuterium label late
in the synthesis or on a smaller fragment, maximizing yield and cost-efficiency.

Strategic Disconnection

e Bond Formed: C-C bond between C7 of the quinolone and C3 of the pyridine ring.

o Key Intermediate A (Quinolone): Ethyl 7-bromo-1-cyclopropyl-8-methyl-4-oxo-1,4-
dihydroquinoline-3-carboxylate.[1]

o Key Intermediate B (Pyridine): (5-Methyl-6-(methylamino-d3)pyridin-3-yl)boronic acid
(protected).[1]

Figure 1: Retrosynthetic strategy for Ozenoxacin-d3 construction.

Detailed Synthetic Protocols
Module A: Synthesis of the Deuterated Pyridine Block

This module focuses on installing the isotopic label using Methylamine-d3 hydrochloride.[1]

Reagents:

2,5-Dibromo-3-methylpyridine (CAS: 3430-18-0)[1]

Methylamine-d3 hydrochloride (CAS: 7436-22-8, >99 atom % D)[1]

Bis(pinacolato)diboron (

)]

Pd(dppf)Cl

[1]
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Step Al: Nucleophilic Aromatic Substitution (SNAr)

Setup: In a pressure tube, dissolve 2,5-dibromo-3-methylpyridine (1.0 eq) in anhydrous
ethanol or NMP.

» Addition: Add Methylamine-d3 hydrochloride (1.2 eq) and Diisopropylethylamine (DIPEA, 2.5
eq).

» Reaction: Seal the tube and heat to 80-100°C for 12 hours. The bromine at C2 is activated
by the adjacent nitrogen and is selectively displaced over the C5 bromine.

e Workup: Cool to RT, concentrate under reduced pressure. Dilute with EtOAc, wash with
water and brine. Dry over Na

SO

 Purification: Silica gel chromatography (Hexane/EtOAc) yields 5-bromo-3-methyl-N-(methyl-
d3)pyridin-2-amine.[1]

Step A2: Protection (Optional but Recommended) To prevent catalyst poisoning during
borylation, protect the secondary amine.

e React the amine from Al with Di-tert-butyl dicarbonate (Boc

O) and DMAP in DCM to yield the N-Boc derivative.[1]

Step A3: Miyaura Borylation[1]

e Setup: Combine the N-Boc-5-bromo-pyridine (1.0 eq), Bis(pinacolato)diboron (1.1 eq), and
Potassium acetate (KOAc, 3.0 eq) in 1,4-dioxane.

e Catalyst: Degas with nitrogen for 15 min. Add Pd(dppf)ClI

(0.05 eq).[1]

o Reaction: Heat at 90°C for 4-6 hours.
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e Product:tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-methylpyridin-2-yl)
(methyl-d3)carbamate.

Module B: Coupling and Deprotection
Reagents:

o Ethyl 7-bromo-1-cyclopropyl-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (Prepared
via standard Gould-Jacobs reaction or commercially sourced).[1]

« Pd(PPh
)

« Na
co
[11[2]

Step B1: Suzuki-Miyaura Coupling

Mix: Dissolve the Quinolone bromide (1.0 eq) and the Pyridine boronate (from A3, 1.1 eq) in
DME/Water (4:1).

Base: Add Na

CO

(2.0 eq).[1]

Catalyst: Add Pd(PPh

)

(0.05 eq) under nitrogen atmosphere.

Conditions: Reflux (90°C) for 16 hours.
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o Workup: Filter through Celite, extract with DCM. Purify via column chromatography to obtain
the Protected Ozenoxacin-d3 Ester.

Step B2: Global Deprotection (Hydrolysis)[1]

Hydrolysis: Dissolve the intermediate in a mixture of THF/MeOH (1:1). Add 1M NaOH (3.0
eq).[1] Stir at 50°C for 2 hours (saponifies the ethyl ester).

e Boc Removal: Acidify carefully with 1M HCI to pH ~2. Stir at RT for 1 hour (removes Boc
group and precipitates the product).

« |solation: Filter the resulting solid. Wash with water and cold ethanol. Recrystallize from
Acetonitrile/Water if necessary.[1]

¢ Final Product:Ozenoxacin-d3.

Figure 2: Step-by-step synthetic workflow for Ozenoxacin-d3.

Characterization & Quality Control

To validate the identity and purity of Ozenoxacin-d3 for use as an Internal Standard, the
following criteria must be met.

Nuclear Magnetic Resonance (NMR)
e HNMR (DMSO-d

, 400 MHz):

o The spectrum will be identical to non-labeled Ozenoxacin EXCEPT for the disappearance
of the singlet corresponding to the

-methyl group at approximately
2.90 - 3.00 ppm.[1]

o The

-methyl signals (quinoline-C8 and pyridine-C5) will remain as singlets around
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2.1-2.8ppm.[1]
o Aromatic protons:
7.0 - 9.0 ppm region.[1]
e Mass Spectrometry (HRMS):
o Parent (Ozenoxacin): [M+H]

= 364.1656[1]

o Target (Ozenoxacin-d3): [M+H]

= 367.1844 (Theoretical).[1]

o Isotopic Purity: >99% d3 enrichment is required to prevent "cross-talk" with the analyte
channel (M+0).

HPLC Purity

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 4.6 mm, 3.5 um).
» Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).
o Criteria: >98% purity by UV (254 nm).

Bioanalytical Application (LC-MS/MS)

Ozenoxacin-d3 is used to normalize matrix effects and recovery variations during the
quantification of Ozenoxacin in skin and plasma samples.[1]

Method Parameters

e Instrumentation: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-S).[1]
« lonization: Electrospray lonization (ESI), Positive Mode.[3]

e MRM Transitions:
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Precursor lon ( Product lon (

Collision
Analyte Role
) ) Energy (eV)
) Quantifier /
Ozenoxacin 364.2 346.2/261.1 30/45 N
Qualifier
Ozenoxacin-d3 367.2 349.2 30 Internal Standard

Note: The product ion 349.2 corresponds to the loss of water (18 Da) or similar fragmentation
retaining the deuterated side chain.

Figure 3: Bioanalytical workflow utilizing Ozenoxacin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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